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Compound of Interest

Compound Name: Methoxyallene

Cat. No.: B081269

Essential Safety and Handling Guide for
Methoxyallene

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)
guidelines, and operational plans for the handling and disposal of Methoxyallene (also known
as 1-Methoxy-1,2-propadiene). Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Physical Properties

Methoxyallene is a highly flammable liquid that requires careful handling to prevent ignition
and other hazardous reactions.[1][2] Like other ethers, it may form explosive peroxides upon

exposure to air and light.[1][3]

Table 1: Physical and Chemical Properties of Methoxyallene
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Property Value Source
CAS Number 13169-00-1 [31[4]1[5][6]
Molecular Formula CaHeO [3][4][6]
Molecular Weight 70.09 g/mol [31[41[6]
Appearance Liquid [4]
Density 0.832 g/mL at 25 °C [4]

Boiling Point 48.2 °C (760 torr) [5]

Flash Point -28.9 °C (-20.0 °F) [4][7]
Refractive Index n20/D 1.429 [4]
Storage Temperature 2-8°C [4]

Table 2: GHS Hazard Information for Methoxyallene

Precautiona

o . Signal Hazard
Category Description  Pictogram ry
Word Statement
Statement
P210: Keep
away from
) heat, hot
H225: Highly
surfaces,
Flammable GHSO02 flammable
o Category 2 Danger o sparks, open
Liquid (Flame) liquid and
flames and
vapor o
other ignition
sources. No
smoking.

Personal Protective Equipment (PPE)

A comprehensive set of PPE must be worn at all times when handling Methoxyallene to
prevent exposure.
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Table 3: Required Personal Protective Equipment for Methoxyallene

PPE Category Item

Specifications and
Rationale

Safety Goggles or Glasses

Eye and Face Protection o )
with Side Shields

Must be worn to protect
against splashes. A face shield
is recommended when

handling larger quantities.

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended for splash
protection.[8][9] Given the lack
of specific permeation data for
Methoxyallene, it is crucial to
change gloves immediately
upon contamination. For
prolonged or immersive
contact, heavier-duty gloves
such as butyl rubber should be

considered.[8]

Flame-Resistant Laboratory

Body Protection
Coat

A fully buttoned, flame-
resistant lab coat is mandatory
to protect skin and personal
clothing from splashes and fire

hazards.

Respiratory Protection Chemical Fume Hood

All handling of Methoxyallene
must be conducted in a
certified chemical fume hood to
minimize the inhalation of

flammable vapors.[7][8][9]

Operational Plan: Step-by-Step Handling

Procedures
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This workflow outlines the essential steps for the safe handling of Methoxyallene from receipt
to use.

3.1. Preparation

o Don PPE: Before entering the designated handling area, put on all required PPE as specified
in Table 3.

o Prepare Work Area: Ensure the chemical fume hood is functioning correctly. The work
surface should be clean and free of clutter. Remove all potential ignition sources (e.g., hot
plates, stir plates, electrical equipment).[1][2][7]

3.2. Handling

e Grounding: Prevent the buildup of static electricity by grounding containers when transferring
Methoxyallene.[1][8]

» Inert Atmosphere: Whenever possible, handle Methoxyallene under an inert atmosphere
(e.g., nitrogen or argon) to minimize exposure to oxygen and prevent peroxide formation.[3]

 Aliquotting: When dispensing the liquid, do so slowly to avoid splashing. Keep containers
tightly sealed when not in use.[1]

e Heating: Avoid heating Methoxyallene. Its low flash point means it can be ignited by hot
surfaces.[1][2]

3.3. Peroxide Management
» Dating: Upon receipt and upon opening, label the container with the date.[3]

» Visual Inspection: Before each use, visually inspect the container for signs of peroxide
formation, such as crystal formation or cloudiness.[3] If crystals are present, do not move the
container and contact your institution's Environmental Health and Safety (EHS) office
immediately.[10]

o Testing: For opened containers stored for more than 3 months, test for the presence of
peroxides using peroxide test strips.[4][11] A peroxide concentration above 100 ppm is
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considered hazardous and should be reported to EHS for disposal.[10][11]

Disposal Plan

Proper disposal of Methoxyallene and contaminated materials is crucial to ensure laboratory

and environmental safety.
4.1. Waste Collection

e Liquid Waste:

o

Collect all waste Methoxyallene in a dedicated, properly labeled, and sealed container for
flammable liquid waste.[5][12]

o

The container should be compatible with Methoxyallene and clearly labeled with
"Hazardous Waste," "Flammable Liquid,” and the chemical name "Methoxyallene."[5]

o

Do not mix Methoxyallene with incompatible waste streams.[5]

(¢]

Leave adequate headspace in the container to allow for vapor expansion.[12]
e Solid Waste:

o Dispose of any contaminated materials (e.g., gloves, absorbent pads, pipette tips) as
hazardous solid waste.

o Collect these materials in a separate, labeled container.
4.2. Storage of Waste
o Store waste containers in a designated satellite accumulation area.[13]
o Ensure waste containers are kept closed at all times, except when adding waste.[12][13]
o Store away from heat, ignition sources, and direct sunlight.[1][8]

4.3. Final Disposal
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» Arrange for the pickup and disposal of hazardous waste through your institution's EHS office
or a licensed chemical waste management company.[14]

e Do not dispose of Methoxyallene down the drain.[1]

» Do not attempt to evaporate Methoxyallene as a disposal method.[14]
Experimental Protocols: Peroxide Testing
Methodology: Semi-Quantitative Redox Dip Strips

This method is recommended for its simplicity and safety.[15]

o Materials: Peroxide test strips (e.g., from a reputable chemical supplier), waste
Methoxyallene sample.

e Procedure: a. In a chemical fume hood, carefully open the Methoxyallene container. b. Dip
the test strip into the liquid for the time specified by the manufacturer's instructions. c.
Remove the strip and wait for the color to develop as indicated in the instructions. d.
Compare the resulting color to the color chart provided with the test strips to determine the
peroxide concentration in parts per million (ppm). e. Record the test date and result on the
container label.[11]

e Action Levels:
o < 25 ppm: Considered safe for use.[10]
o 25-100 ppm: Use with caution; not recommended for distillation or concentration.[10]

o > 100 ppm: Unsafe. Do not handle. Contact EHS for immediate disposal.[10][11]

Mandatory Visualization: Methoxyallene Handling
Workflow
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Methoxyallene Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Methoxyallene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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